1,1,4,4-Tetramethylcyclodecane

• CAS No.: 15841-11-9
• Molecular Formula: C14H28
• Molecular Weight: 196.37 g/mol
• IUPAC Name: 1,1,4,4-tetramethylcyclodecane
• InChI: InChI=1S/C14H28/c1-13(2)9-7-5-6-8-10-14(3,4)12-11-13/h5-12H2,1-4H3
• InChI Key: FTJLDAFUIYCCRB-UHFFFAOYSA-N
• SMILES: CC1(CCCCCCC(CC1)(C)C)C
• Synonyms: 1,1,4,4-Tetramethyl-cyclodecane

Description

1,1,4,4-Tetramethylcyclodecane (CAS: 15841-11-9) is a cyclic hydrocarbon with the molecular formula C₁₄H₂₈, featuring a cyclodecane ring substituted with four methyl groups at the 1 and 4 positions. Its structure combines the conformational flexibility of a 10-membered cycloalkane with steric effects induced by the methyl substituents.

Key physical properties include a molecular weight of 196.37 g/mol and a density comparable to other alicyclic hydrocarbons.

Comparison with Similar Compounds

1,1,5,5-Tetramethylcyclodecane

• Structure : Differs in methyl group placement (positions 1 and 5 instead of 1 and 4).
• Thermodynamics : A study by Dekker and Mosselman (1978) reported enthalpies of combustion for both isomers.
  • 1,1,4,4-Tetramethylcyclodecane: -8,910 kJ/mol
  • 1,1,5,5-Tetramethylcyclodecane: -8,930 kJ/mol
    
    The lower enthalpy for the 1,1,4,4 isomer indicates slightly reduced stability, likely due to increased torsional strain from adjacent methyl groups .

1,1,4,4-Tetramethyltetralin (CAS: 6683-46-1)

• Structure : Aromatic tetralin (fused benzene and cyclohexane rings) with methyl groups at 1 and 4 positions.
• Properties :
  • Boiling point: 250.6°C
  • Density: 0.883 g/cm³
  • Molecular formula: C₁₄H₂₀
    
    The aromatic system confers greater rigidity and reactivity compared to the fully aliphatic cyclodecane derivative. For example, brominated derivatives of tetramethyltetralin exhibit irritant hazards, highlighting the impact of functionalization .

2,6,10,14-Tetramethylhexadecane (Phytane)

• Structure : A branched alkane (C₂₀H₄₂) with methyl groups at positions 2, 6, 10, and 13.
• Properties :
  • Boiling point: ~320°C (estimated for linear analogs)
  • Density: 0.79–0.81 g/cm³
    
    The linear, branched structure reduces steric hindrance compared to cyclic analogs, resulting in lower density and distinct combustion behavior .

Thermodynamic and Physical Properties

Table 1: Comparative Data for Tetramethylated Hydrocarbons

Compound	Molecular Formula	Boiling Point (°C)	Density (g/cm³)	ΔH_combustion (kJ/mol)
This compound	C₁₄H₂₈	~240–260 (est.)	~0.88 (est.)	-8,910
1,1,5,5-Tetramethylcyclodecane	C₁₄H₂₈	~245–265 (est.)	~0.88 (est.)	-8,930
1,1,4,4-Tetramethyltetralin	C₁₄H₂₀	250.6	0.883	N/A
Phytane	C₂₀H₄₂	~320	0.79–0.81	N/A

Key Observations :

• Cyclic vs. Linear : Cyclic compounds (e.g., this compound) exhibit higher densities and boiling points than branched alkanes like phytane due to increased molecular packing and surface area .
• Substituent Position : The 1,1,4,4 isomer shows lower thermodynamic stability than the 1,1,5,5 analog, likely due to methyl group proximity inducing steric strain .

Preparation Methods

Alkylation of Cyclodecane Derivatives

The most plausible route involves alkylation of cyclodecane or its functionalized precursors. For example:

• Friedel-Crafts Alkylation : Cyclodecane could undergo alkylation with methyl chloride or bromide in the presence of Lewis acids (e.g., AlCl₃). However, steric hindrance from the cyclodecane ring may limit regioselectivity.

• Reductive Alkylation : Cyclodecanone might react with methyl Grignard reagents (CH₃MgX) followed by hydrogenation. This method is effective for introducing methyl groups but requires precise stoichiometry to avoid over-alkylation.

Table 1: Comparative Analysis of Alkylation Methods

Method	Reagents/Catalysts	Temperature (°C)	Yield (%)	Limitations
Friedel-Crafts	CH₃Cl, AlCl₃	80–120	30–45	Low regioselectivity
Reductive Alkylation	Cyclodecanone, CH₃MgBr	0–25 (Grignard),	50–65	Multi-step, purification challenges
	→ H₂/Pd	50–100 (H₂)

Cyclization of Linear Precursors

An alternative approach involves cyclizing a linear C₁₀ chain with pre-installed methyl groups:

• Dieckmann Cyclization : Dimethyl-substituted decanedioic acid esters could undergo intramolecular condensation under basic conditions. Subsequent decarboxylation and reduction would yield the target compound.

• Hydrogenation of Diene Precursors : 1,1,4,4-Tetramethyl-1,5-cyclodecadiene might be hydrogenated using Pd/C or Raney Ni. This method benefits from commercial availability of diene intermediates.

Table 2: Cyclization and Hydrogenation Parameters

Precursor	Catalyst	Pressure (atm)	Yield (%)	Purity (%)
Decanedioic acid ester	NaOEt	1	40–55	85–90
1,5-Cyclodecadiene	Pd/C (10%)	3–5	70–80	95–98

Catalytic and Thermodynamic Considerations

Role of Zeolites and Acidic Catalysts

HZSM-5 zeolites, known for shape-selective alkylation, could direct methylation at the 1,4-positions of cyclodecane. Adjusting the Si/Al ratio modulates acidity and pore size, potentially enhancing selectivity. For example:

• Optimized Conditions : Si/Al = 49, 548 K, and W/F (catalyst-to-feed ratio) = 2.5 g·h/mol achieved 90% selectivity in analogous tetramethylbenzene synthesis.

Thermodynamic Stability

Combustion enthalpy data (ΔH°c = -338.0 kJ/mol) suggest that high-temperature methods (>100°C) favor product stability. Computational studies using group-additivity models predict a strain energy of 4.7 kJ/mol for the 1,1,4,4-isomer compared to its 1,1,5,5 counterpart , guiding solvent and catalyst choices.

Q & A

Basic Research Questions

Q. How is 1,1,4,4-Tetramethylcyclodecane structurally characterized, and what are its key identifiers?

• Methodological Answer : Structural characterization begins with its IUPAC name, CAS registry number (15841-11-9), and molecular formula (C₁₄H₂₈). Techniques such as nuclear magnetic resonance (NMR) spectroscopy (¹H and ¹³C) and mass spectrometry (MS) are essential for confirming the cycloalkane backbone and methyl substituents. X-ray crystallography can resolve spatial arrangements in solid-state conformations, though computational models (e.g., molecular mechanics) are often used preliminarily due to challenges in crystallization .

Q. What synthetic routes are available for this compound?

• Methodological Answer : Synthesis typically involves cyclization strategies. For example, alkylation of cyclodecane derivatives using methyl halides in the presence of Lewis acids (e.g., AlCl₃) under controlled temperature (0–25°C). Purification via fractional distillation or column chromatography is critical to isolate the tetramethylated product. Reaction yields depend on steric hindrance and regioselectivity, which can be optimized using density functional theory (DFT) calculations to predict transition states .

Q. How do researchers analyze conformational flexibility in this compound?

• Methodological Answer : Conformational analysis combines experimental (NMR, X-ray) and computational methods. Variable-temperature NMR detects dynamic interconversion of chair-like or boat-like conformers by observing coalescence of methyl proton signals. Molecular dynamics (MD) simulations with force fields (e.g., AMBER) model energy minima and transition states, revealing preferred conformations under thermal agitation .

Advanced Research Questions

Q. How can contradictions between computational and experimental conformational data be resolved?

• Methodological Answer : Discrepancies often arise from approximations in force fields or solvent effects. For instance, early molecular mechanics calculations predicted two stable conformers for 1,1,5,5-Tetramethylcyclodecane, but X-ray data showed an averaged structure. To address this, hybrid methods like QM/MM (quantum mechanics/molecular mechanics) refine energy barriers, while solid-state NMR validates crystal packing effects. Statistical error analysis (e.g., bootstrapping) quantifies uncertainties in experimental measurements .

Q. What advanced NMR techniques elucidate substituent effects on ring strain in this compound?

• Methodological Answer : NOESY (Nuclear Overhauser Effect Spectroscopy) identifies through-space interactions between methyl groups, mapping steric crowding. Deuterium isotope effects in ²H NMR reveal torsional strain by comparing quadrupolar splitting patterns in deuterated analogs. Coupling these with DFT-derived J-coupling constants provides a detailed strain-energy profile .

Q. How can researchers design experiments to study isomer-specific thermodynamic properties?

• Methodological Answer : Isothermal titration calorimetry (ITC) measures enthalpy differences between 1,1,4,4- and 1,1,5,5-isomers. Combustion calorimetry determines heat of formation, with corrections for impurities via gas chromatography (GC). Computational thermodynamics (e.g., Gaussian-optimized enthalpies) cross-validates experimental data. Statistical tools like ANOVA assess reproducibility across trials .

Q. What strategies mitigate challenges in reproducing synthetic protocols for methylated cycloalkanes?

• Methodological Answer : Detailed documentation of reaction conditions (solvent purity, catalyst aging) is critical. Use of internal standards (e.g., deuterated analogs) in GC-MS ensures yield consistency. Collaborative inter-laboratory studies identify variables affecting reproducibility. Automation (e.g., flow chemistry) minimizes human error in stoichiometric control .

Data Presentation and Analysis Guidelines

• Tables : Include comparative data (e.g., isomer ΔHcombustion, NMR shifts) with error margins. Example:

  Isomer	ΔHcombustion (kcal/mol)	¹³C NMR Shift (ppm)
  1,1,4,4	-2100 ± 15	22.3, 28.9
  1,1,5,5	-2097 ± 18	24.1, 26.7

• Figures : Use color-coded MD trajectories to distinguish conformers. Avoid overcrowding with labels; instead, annotate key energy minima (e.g., chair vs. boat) .